molecular formula C14H13NO4 B8351963 2-(5-(4-methoxyphenyl)-2-oxopyridin-1(2H)-yl)acetic acid

2-(5-(4-methoxyphenyl)-2-oxopyridin-1(2H)-yl)acetic acid

Cat. No.: B8351963
M. Wt: 259.26 g/mol
InChI Key: DGLGGEPKVGGKQY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(5-(4-methoxyphenyl)-2-oxopyridin-1(2H)-yl)acetic acid is a useful research compound. Its molecular formula is C14H13NO4 and its molecular weight is 259.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H13NO4

Molecular Weight

259.26 g/mol

IUPAC Name

2-[5-(4-methoxyphenyl)-2-oxopyridin-1-yl]acetic acid

InChI

InChI=1S/C14H13NO4/c1-19-12-5-2-10(3-6-12)11-4-7-13(16)15(8-11)9-14(17)18/h2-8H,9H2,1H3,(H,17,18)

InChI Key

DGLGGEPKVGGKQY-UHFFFAOYSA-N

Canonical SMILES

COC1=CC=C(C=C1)C2=CN(C(=O)C=C2)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

According to Scheme 9 Step 2: To a solution of ethyl 2-(5-(4-methoxyphenyl)-2-oxopyridin-1(2H)-yl)acetate (1 eq, 3.38 mmol, 0.97 g) in water/EtOH (1:1, 20 mL) at 0° C. was added lithium hydroxide (10 eq, 33.8 mmol, 1.44 g). The reaction was then allowed to warm to room temperature and stirred for 2 hours. The reaction was then cooled to 0° C. and acidified with HCl 1M solution till pH=2. The resulting precipitate was filtered under reduced pressure to yield 2-(5-(4-methoxyphenyl)-2-oxopyridin-1(2H)-yl)acetic acid (2.56 mmol, 0.66 g, 76%) as a white solid.
Name
ethyl 2-(5-(4-methoxyphenyl)-2-oxopyridin-1(2H)-yl)acetate
Quantity
0.97 g
Type
reactant
Reaction Step One
Quantity
1.44 g
Type
reactant
Reaction Step One
Name
water EtOH
Quantity
20 mL
Type
solvent
Reaction Step One
Name
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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